N-(4-bromo-2,6-dimethylphenyl)-2,2,2-trichloroacetamide

• IUPAC Name: N-(4-bromo-2,6-dimethylphenyl)-2,2,2-trichloroacetamide
• InChI: InChI=1S/C10H9BrCl3NO/c1-5-3-7(11)4-6(2)8(5)15-9(16)10(12,13)14/h3-4H,1-2H3,(H,15,16)
• InChI Key: CUIWAPYVBVOVGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1NC(=O)C(Cl)(Cl)Cl)C)Br
• Molecular Formula: C10H9BrCl3NO
• Molecular Weight: 345.4 g/mol

Description

N-(4-bromo-2,6-dimethylphenyl)-2,2,2-trichloroacetamide, also known as BTA-1, is a chemical compound that has been extensively studied for its potential applications in scientific research. BTA-1 is a member of the acetamide family of compounds, and it has been found to have a range of interesting biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of N-(4-bromo-2,6-dimethylphenyl)-2,2,2-trichloroacetamide is not fully understood, but it is believed to act by modulating the activity of certain ion channels and receptors in the brain and nervous system. Specifically, N-(4-bromo-2,6-dimethylphenyl)-2,2,2-trichloroacetamide has been found to interact with the GABA-A receptor and the sodium channel Nav1.8, both of which play important roles in the regulation of neuronal activity.
Biochemical and Physiological Effects:
N-(4-bromo-2,6-dimethylphenyl)-2,2,2-trichloroacetamide has a range of interesting biochemical and physiological effects, including the ability to modulate the activity of certain ion channels and receptors in the brain and nervous system. It has also been shown to have neuroprotective properties, making it a potentially useful compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-bromo-2,6-dimethylphenyl)-2,2,2-trichloroacetamide in lab experiments is its ability to modulate the activity of specific ion channels and receptors in the brain and nervous system. This makes it a potentially useful tool for studying the underlying mechanisms of various neurological disorders. However, one of the limitations of using N-(4-bromo-2,6-dimethylphenyl)-2,2,2-trichloroacetamide is that it can be difficult to work with due to its low solubility in water and other common solvents.

Future Directions

There are many potential future directions for research involving N-(4-bromo-2,6-dimethylphenyl)-2,2,2-trichloroacetamide. One area of interest is the development of new drugs based on the structure of N-(4-bromo-2,6-dimethylphenyl)-2,2,2-trichloroacetamide that could be used to treat a range of neurological disorders. Another area of interest is the use of N-(4-bromo-2,6-dimethylphenyl)-2,2,2-trichloroacetamide as a tool for studying the underlying mechanisms of various neurological disorders, including Alzheimer's and Parkinson's. Additionally, there is potential for further research into the mechanism of action of N-(4-bromo-2,6-dimethylphenyl)-2,2,2-trichloroacetamide and its effects on specific ion channels and receptors in the brain and nervous system.

Synthesis Methods

N-(4-bromo-2,6-dimethylphenyl)-2,2,2-trichloroacetamide can be synthesized using a variety of methods, but the most common approach involves the reaction of 4-bromo-2,6-dimethylphenol with trichloroacetyl chloride in the presence of a base such as pyridine. This reaction produces N-(4-bromo-2,6-dimethylphenyl)-2,2,2-trichloroacetamide as a white crystalline solid that can be purified through recrystallization.

Scientific Research Applications

N-(4-bromo-2,6-dimethylphenyl)-2,2,2-trichloroacetamide has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have a range of interesting effects on the brain and nervous system, including the ability to modulate the activity of certain ion channels and receptors. N-(4-bromo-2,6-dimethylphenyl)-2,2,2-trichloroacetamide has also been shown to have neuroprotective properties, making it a potentially useful compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.